Ethyl 2-(cyclopropanecarboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-(cyclopropanecarbonylamino)-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C18H26N2O3S/c1-6-23-16(22)12-11-9-17(2,3)20-18(4,5)13(11)24-15(12)19-14(21)10-7-8-10/h10,20H,6-9H2,1-5H3,(H,19,21)
• InChI Key: BTBUDHGMKCWKAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3CC3
• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol

Description

Ethyl 2-(cyclopropanecarboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H26N2O3S and its molecular weight is 350.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

Phosphine-Catalyzed Annulation

A study demonstrates the use of ethyl 2-methyl-2,3-butadienoate in a phosphine-catalyzed [4 + 2] annulation process with N-tosylimines, leading to the synthesis of highly functionalized tetrahydropyridines. This method highlights a novel pathway for creating complex structures with complete regioselectivity and excellent yields, potentially applicable to the synthesis pathways of compounds structurally related to the query compound (Zhu et al., 2003).

Synthesis of Spiro and Fused Systems

Another research focuses on synthesizing spiro and fused systems starting from ethyl 2',3'-dihydro-2-methylthio-2',4-dioxospiro[2-cyclopentene-1,3'-imidazo[1,2-a]pyridine]-3-carboxylates. The study explores the interesting NMR behavior of these compounds, suggesting the utility of similar methodologies in the structural elucidation and synthesis of complex organic molecules (Abe et al., 2010).

Medicinal Chemistry Applications

Antimicrobial and Antioxidant Studies

Compounds synthesized from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related molecules have shown excellent antibacterial and antifungal properties, along with significant antioxidant potential. Such studies suggest the potential for developing new antimicrobial and antioxidant agents from structurally similar compounds (Raghavendra et al., 2016).

Cytotoxicity Against Leukemia Cells

Research on thieno[2,3-b]pyridine derivatives, which share a structural motif with the compound , demonstrates significant cytotoxicity towards both sensitive and multidrug-resistant leukemia cells. This highlights the potential for compounds with similar structures to be explored as candidates for cancer therapy (Al-Trawneh et al., 2021).